Cas no 1803967-44-3 (2-(Bromomethyl)-6-iodo-5-(trifluoromethoxy)pyridine-3-acetic acid)
2-(Bromomethyl)-6-iodo-5-(trifluoromethoxy)pyridine-3-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(Bromomethyl)-6-iodo-5-(trifluoromethoxy)pyridine-3-acetic acid
-
- Inchi: 1S/C9H6BrF3INO3/c10-3-5-4(2-7(16)17)1-6(8(14)15-5)18-9(11,12)13/h1H,2-3H2,(H,16,17)
- InChI Key: GUPOWYCYYZFTHY-UHFFFAOYSA-N
- SMILES: IC1=C(C=C(CC(=O)O)C(CBr)=N1)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 305
- XLogP3: 2.8
- Topological Polar Surface Area: 59.4
2-(Bromomethyl)-6-iodo-5-(trifluoromethoxy)pyridine-3-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029088043-1g |
2-(Bromomethyl)-6-iodo-5-(trifluoromethoxy)pyridine-3-acetic acid |
1803967-44-3 | 97% | 1g |
$1,519.80 | 2022-04-02 |
2-(Bromomethyl)-6-iodo-5-(trifluoromethoxy)pyridine-3-acetic acid Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
Additional information on 2-(Bromomethyl)-6-iodo-5-(trifluoromethoxy)pyridine-3-acetic acid
Recent Advances in the Study of 2-(Bromomethyl)-6-iodo-5-(trifluoromethoxy)pyridine-3-acetic acid (CAS: 1803967-44-3)
2-(Bromomethyl)-6-iodo-5-(trifluoromethoxy)pyridine-3-acetic acid (CAS: 1803967-44-3) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethoxy and bromomethyl functional groups, serves as a versatile intermediate in the synthesis of novel bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of targeted therapies for neurological disorders and inflammatory diseases.
A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's role as a key building block in the synthesis of pyridine-based inhibitors targeting the NLRP3 inflammasome, a critical component in the pathogenesis of inflammatory diseases. The researchers demonstrated that derivatives of 2-(Bromomethyl)-6-iodo-5-(trifluoromethoxy)pyridine-3-acetic acid exhibited potent inhibitory activity, with IC50 values in the nanomolar range. This finding underscores the compound's potential as a scaffold for designing next-generation anti-inflammatory agents.
In addition to its applications in inflammasome inhibition, recent research has also investigated the compound's utility in radiopharmaceutical development. A study conducted by a team at the University of California, San Francisco, utilized the iodine moiety in 2-(Bromomethyl)-6-iodo-5-(trifluoromethoxy)pyridine-3-acetic acid for the synthesis of radiolabeled probes. These probes were designed for positron emission tomography (PET) imaging of neurodegenerative diseases, offering a promising tool for early diagnosis and monitoring of conditions such as Alzheimer's disease.
The synthetic accessibility of 2-(Bromomethyl)-6-iodo-5-(trifluoromethoxy)pyridine-3-acetic acid has also been a focus of recent investigations. A 2024 publication in Organic Letters described an optimized, scalable synthesis route for the compound, employing palladium-catalyzed cross-coupling reactions to enhance yield and purity. This advancement is expected to facilitate broader adoption of the compound in both academic and industrial research settings.
Despite these promising developments, challenges remain in the clinical translation of derivatives based on this compound. Issues such as metabolic stability and bioavailability need to be addressed through further structural optimization. Ongoing research is exploring the incorporation of this scaffold into prodrug formulations to improve pharmacokinetic properties.
In conclusion, 2-(Bromomethyl)-6-iodo-5-(trifluoromethoxy)pyridine-3-acetic acid (CAS: 1803967-44-3) represents a valuable chemical entity with diverse applications in medicinal chemistry and drug development. Its unique structural features and demonstrated biological activities make it a compelling subject for future research, particularly in the realms of inflammation and neurology. Continued exploration of its derivatives and mechanisms of action is likely to yield significant contributions to the field of chemical biology.
1803967-44-3 (2-(Bromomethyl)-6-iodo-5-(trifluoromethoxy)pyridine-3-acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)